2-(4-Hydroxymethyl-pyridin-2-ylamino)-thiazole-5-carbonitrile
Cat. No. B8356597
M. Wt: 232.26 g/mol
InChI Key: PQHIYQPRHBATKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06872724B2
Procedure details
2-(4-Hydroxymethyl-pyridin-2-ylamino)-thiazole-5-carbonitrile (0.883 g, 3.80 mmol) was stirred in anhydrous CH2Cl2 (12 mL) under N2. Dimethylformamide (0.354 mL, 3.80 mmol, 1 equiv) was added followed by the addition of phosphorous oxychloride (0.294 mL, 3.80 mmol). After 4 hours the reaction was concentrated and quenched by the addition of saturated NaHCO3 (aq). A precipitate formed which was filtered and washed with water to provide the titled compound. 1H NMR (DMSO-d6) δ 12.35 (bs, 1H), 8.40 (d, 1H, J=5.3 Hz), 8.28 (s, 1H), 7.20 (s, 1H), 7.12 (d, 1H, J=5.3 Hz), 4.82 (s, 2H).
Quantity
0.883 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
O[CH2:2][C:3]1[CH:8]=[CH:7][N:6]=[C:5]([NH:9][C:10]2[S:11][C:12]([C:15]#[N:16])=[CH:13][N:14]=2)[CH:4]=1.CN(C)C=O.P(Cl)(Cl)([Cl:24])=O>C(Cl)Cl>[Cl:24][CH2:2][C:3]1[CH:8]=[CH:7][N:6]=[C:5]([NH:9][C:10]2[S:11][C:12]([C:15]#[N:16])=[CH:13][N:14]=2)[CH:4]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.883 g
|
|
Type
|
reactant
|
|
Smiles
|
OCC1=CC(=NC=C1)NC=1SC(=CN1)C#N
|
|
Name
|
|
|
Quantity
|
12 mL
|
|
Type
|
solvent
|
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Smiles
|
C(Cl)Cl
|
Step Two
|
Name
|
|
|
Quantity
|
0.354 mL
|
|
Type
|
reactant
|
|
Smiles
|
CN(C=O)C
|
Step Three
|
Name
|
|
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Quantity
|
0.294 mL
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)(Cl)(Cl)Cl
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
After 4 hours the reaction was concentrated
|
|
Duration
|
4 h
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
quenched by the addition of saturated NaHCO3 (aq)
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
A precipitate formed which
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
was filtered
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WASH
|
Type
|
WASH
|
|
Details
|
washed with water
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClCC1=CC(=NC=C1)NC=1SC(=CN1)C#N
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
